Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl propyl phosphate

• IUPAC Name: sodium;[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] propyl phosphate
• InChI: InChI=1S/C42H79O8P.Na/c1-4-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-41(43)47-38-40(39-49-51(45,46)48-37-6-3)50-42(44)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-5-2;/h19-22,40H,4-18,23-39H2,1-3H3,(H,45,46);/q;+1/p-1/b21-19-,22-20-;/t40-;/m1./s1
• InChI Key: ZGATVCGNENIEOO-MYJLHYLNSA-M
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)([O-])OCCC)OC(=O)CCCCCCCC=CCCCCCCCC.[Na+]
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCCC)OC(=O)CCCCCCC/C=C\CCCCCCCC.[Na+]
• Molecular Formula: C42H78NaO8P
• DSSTOX Substance ID: DTXSID30677027
• Molecular Weight: 765.0 g/mol
• CAS RN: 384835-46-5

Description

Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl propyl phosphate (SODP) is a phospholipid molecule that is found in a variety of organisms and is known for its ability to protect cells from oxidative damage. It is a major component of the cellular membrane and is involved in many cellular processes, including signal transduction, cell adhesion, and membrane fusion. In addition, SODP has been shown to have anti-inflammatory, anti-cancer, and anti-oxidative properties.

Scientific Research Applications

Nucleating Agents in Polymer Processing

One study focused on the use of sodium 2,2′-methylene-bis-(4,6-di-t-butylphenylene)phosphate (NA-11) as a nucleating agent in the processing of isotactic polypropylene (iPP), revealing its role in influencing the crystallization behavior and hence the physical properties of iPP. This study demonstrates how specific sodium phosphate compounds can serve as nucleating agents, potentially improving the mechanical properties of polymers through controlled crystallization processes (Yoshimoto et al., 2001).

Photo-induced Reactivity

Another study highlighted the unique photo-induced reactivity of bis(mesitoyl)phosphinic acid and its sodium salt, showing their ability to release metaphosphorous acid upon exposure to light. This research illustrates the potential for developing new phosphorus-based reagents through the photo-triggered decomposition of sodium phosphate derivatives (Fast et al., 2016).

Surfactant Behavior and Micelle Formation

The behavior of sodium bis(2-ethylhexyl)phosphate in forming large rodlike reversed micelles was examined, with findings that such structures could be significantly influenced by removing water from the solution. This research contributes to understanding the surfactant properties of sodium phosphate derivatives and their ability to form distinct micellar structures in various conditions (Yu & Neuman, 1994).

Interfacial Properties of Reverse Micelles

A comparative study investigated the interfacial properties of water/sodium bis(2-ethylhexyl) phosphate reverse micelles, offering insights into their micropolarity, microviscosity, and the structure of interfacial water. This research underscores the importance of sodium phosphate derivatives in modifying the microenvironment of reverse micelles, which could have implications for their use in drug delivery systems and nanotechnology (Quintana et al., 2012).